Cas no 10548-71-7 ((3Ar,5R,6S,6aR)-2,2-dimethyl-5-(piperidin-1-ylmethyl)-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol)

• Product Name: (3Ar,5R,6S,6aR)-2,2-dimethyl-5-(piperidin-1-ylmethyl)-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol
• CAS No: 10548-71-7
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD11226352
• CID: 4679096
• Update Time: 2025-07-09

(3Ar,5R,6S,6aR)-2,2-dimethyl-5-(piperidin-1-ylmethyl)-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol Chemical and Physical Properties

Names and Identifiers

• (3aR,5R,6S,6aR)-2,2-dimethyl-5-[(piperidin-1-yl)methyl]-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol
• (3aR,5R,6S,6aR)-2,2-dimethyl-5-(piperidin-1-ylmethyl)-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol
• 5-Pyperidin-1-yl-5-dezoxy-1,2-isopropylidene-alfa-D- xylofuranose
• (3Ar,5R,6S,6aR)-2,2-dimethyl-5-(piperidin-1-ylmethyl)-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol

• MDL： MFCD11226352
• Inchi： 1S/C13H23NO4/c1-13(2)17-11-10(15)9(16-12(11)18-13)8-14-6-4-3-5-7-14/h9-12,15H,3-8H2,1-2H3/t9-,10+,11-,12-/m1/s1
• InChI Key： KRAQLAQMAHCTHG-WRWGMCAJSA-N
• SMILES： O1[C@H]2[C@@H]([C@H]([C@H]1CN1CCCCC1)O)OC(C)(C)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (3Ar,5R,6S,6aR)-2,2-dimethyl-5-(piperidin-1-ylmethyl)-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol

Exploring (3Ar,5R,6S,6aR)-2,2-dimethyl-5-(piperidin-1-ylmethyl)-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol (CAS No. 10548-71-7): A Comprehensive Overview

The compound (3Ar,5R,6S,6aR)-2,2-dimethyl-5-(piperidin-1-ylmethyl)-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol (CAS No. 10548-71-7) is a structurally complex molecule that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its unique furo[2,3-d][1,3]dioxol backbone, combined with a piperidin-1-ylmethyl substituent, makes it a valuable scaffold for drug discovery and development. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics, given its ability to interact with neurotransmitter receptors.

In recent years, the demand for chiral building blocks and stereospecific intermediates has surged, driven by the growing emphasis on precision medicine. The compound's (3Ar,5R,6S,6aR) stereochemistry positions it as a promising candidate for the synthesis of enantiomerically pure drugs. This aligns with the broader trend in green chemistry, where minimizing racemic mixtures and optimizing synthetic pathways are key priorities. Laboratories worldwide are exploring its utility in asymmetric catalysis and biocatalysis, reflecting the industry's shift toward sustainable practices.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for (3Ar,5R,6S,6aR)-2,2-dimethyl-5-(piperidin-1-ylmethyl)-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol?" The answer lies in multi-step organic transformations, often starting from readily available sugar derivatives. The incorporation of the piperidine moiety typically involves reductive amination or nucleophilic substitution, while the furodioxolane ring is constructed through cyclization reactions. These methods are continually refined to improve atom economy and yield, addressing the needs of industrial-scale production.

Another hot topic is the compound's potential role in neuropharmacology. Its structural similarity to natural alkaloids has prompted investigations into its receptor binding affinity, particularly for G-protein-coupled receptors (GPCRs). Early studies suggest that modifications to the piperidin-1-ylmethyl group could enhance selectivity for specific CNS targets, a direction that resonates with the rising interest in personalized neurology. This has led to collaborations between academic institutions and biotech firms to explore its derivatives.

From a computational chemistry perspective, molecular docking simulations have been employed to predict the compound's interactions with biological macromolecules. Such in silico approaches are increasingly popular, as they reduce reliance on animal testing—a priority for ethical research. The compound's logP and polar surface area values indicate favorable blood-brain barrier permeability, a critical factor for CNS-active agents. These insights are often shared in open-access journals, catering to the global push for transparent science.

In the context of intellectual property, patents covering the synthesis and applications of CAS No. 10548-71-7 have seen a steady increase, reflecting its commercial viability. Companies are particularly interested in its use as a key intermediate for proprietary drug candidates, with filings emphasizing process optimization and purity enhancement. This trend underscores the compound's relevance in the competitive landscape of pharmaceutical innovation.

To conclude, (3Ar,5R,6S,6aR)-2,2-dimethyl-5-(piperidin-1-ylmethyl)-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol represents a fascinating intersection of chemical complexity and therapeutic potential. Its study not only advances fundamental organic synthesis but also contributes to the development of next-generation bioactive molecules. As research progresses, this compound is poised to remain a focal point in discussions about drug design, sustainability, and translational medicine.